Cas no 38641-16-6 (Dodecylnaphthalene)

• Product Name: Dodecylnaphthalene
• CAS No: 38641-16-6
• MF: C₂₂H₃₂
• MW: 296.489486694336
• MDL: MFCD00142676
• CID: 315608
• PubChem ID: 87568587
• Update Time: 2025-11-02

Dodecylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Dodecylnaphthalene
• 1-n-Dodecylnaphthalene
• Naphthalene, dodecyl-
• 1-n-Dodecylnaphthalene1000µg
• Dodecylnaphthalene
• 1-n-Dodecylnaphthalin
• D2145
• naphthalene, 1-dodecyl-
• T70865
• MFCD00142676
• CS-0363912
• 26438-28-8
• NS00030433
• FT-0733317
• DTXSID3068122
• 38641-16-6
• EINECS 254-054-7
• DTXCID8039534
• UVMGANPLBFFQIO-UHFFFAOYSA-N
• HS-6167

• MDL： MFCD00142676
• Inchi： 1S/C22H32/c1-2-3-4-5-6-7-8-9-10-11-15-20-17-14-18-21-16-12-13-19-22(20)21/h12-14,16-19H,2-11,15H2,1H3
• InChI Key： UVMGANPLBFFQIO-UHFFFAOYSA-N
• SMILES： C(CCCCC1C=CC=C2C=CC=CC=12)CCCCCCC

Computed Properties

• Exact Mass: 296.25000
• Monoisotopic Mass: 296.250401021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.9240
• Melting Point: 30 °C
• Boiling Point: 415°C(lit.)
• Refractive Index: 1.5364
• PSA: 0.00000
• LogP: 7.30320
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Dodecylnaphthalene

Dodecylnaphthalene (CAS No. 38641-16-6): Properties, Applications, and Industry Insights

Dodecylnaphthalene (CAS No. 38641-16-6) is a specialized organic compound that has garnered significant attention in industrial and research applications. As a member of the alkylnaphthalene family, this compound combines the aromatic properties of naphthalene with the hydrophobic characteristics of a dodecyl chain. Its unique molecular structure makes it valuable in sectors ranging from lubricant additives to surfactant formulations.

The growing demand for high-performance additives in the lubricant industry has positioned dodecylnaphthalene derivatives as a key focus area. Recent studies highlight its role in improving thermal stability and viscosity index in advanced lubricating oils. With increasing environmental regulations, researchers are particularly interested in its potential as a bio-based alternative to traditional petroleum-derived additives.

From a chemical perspective, dodecylnaphthalene exhibits several notable characteristics. The compound demonstrates excellent solubility in organic solvents while maintaining low water solubility, making it ideal for non-aqueous applications. Its aromatic ring structure provides stability against oxidation, while the long alkyl chain contributes to its surface-active properties. These features have led to innovative uses in specialty coatings and polymer processing.

The current market for alkylated naphthalenes shows steady growth, particularly in Asia-Pacific regions where industrial expansion continues. Manufacturers are developing improved synthesis methods for dodecylnaphthalene production to meet the rising demand from the automotive sector and industrial machinery applications. Recent patents reveal novel catalytic processes that enhance yield and purity while reducing environmental impact.

In formulation chemistry, dodecylnaphthalene-based products are gaining traction as performance enhancers. Their ability to modify interfacial properties makes them valuable in emulsion systems and dispersion technologies. The compound's compatibility with various polymers has opened new possibilities in material science applications, particularly where controlled release or specific surface interactions are required.

Emerging research directions for CAS 38641-16-6 include its potential in energy storage systems. Scientists are investigating its electrochemical properties for possible use in battery technologies and capacitor materials. The compound's stability at elevated temperatures makes it particularly interesting for high-temperature applications in the energy sector.

Quality standards for dodecylnaphthalene have become more stringent as its industrial applications expand. Analytical methods such as HPLC analysis and GC-MS characterization are now routinely employed to ensure product consistency. The development of high-purity grades has enabled more sophisticated applications in electronic materials and precision manufacturing processes.

Environmental considerations surrounding alkylnaphthalene compounds have prompted extensive biodegradability studies. While dodecylnaphthalene shows moderate persistence in aquatic environments, formulation strategies are being developed to enhance its environmental profile. These efforts align with global trends toward sustainable chemistry and green manufacturing practices.

The future outlook for dodecylnaphthalene (38641-16-6) appears promising, with projected growth in specialty chemical markets. Ongoing research into its structure-activity relationships may uncover additional applications in advanced materials and nanotechnology. As industries continue to seek high-performance additives with specific functionality, this versatile compound is well-positioned to meet evolving technical requirements.